Cas no 874219-25-7 (4-Fluoro-3-(2-hydroxyethylcarbamoyl)phenylboronic acid)

• Product Name: 4-Fluoro-3-(2-hydroxyethylcarbamoyl)phenylboronic acid
• CAS No: 874219-25-7
• MF: C₉H₁₁BFNO₄
• MW: 226.997346162796
• MDL: MFCD08235044
• CID: 709623
• PubChem ID: 44717584
• Update Time: 2025-10-29

4-Fluoro-3-(2-hydroxyethylcarbamoyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Fluoro-3-((2-hydroxyethyl)carbamoyl)phenyl)boronic acid
• 4-Fluoro-3-(2-hydroxyethylcarbamoyl)benzeneboronic acid
• (4-Fluoro-3-((2-hydroxyethyl)carbamoyl)-phenyl)boronic acid
• [4-fluoro-3-(2-hydroxyethylcarbamoyl)phenyl]boronic acid
• 4-Fluoro-3-(2-hydroxyethylcarbamoyl)phenylboronic acid
• Boronic acid,B-[4-fluoro-3-[[(2-hydroxyethyl)amino]carbonyl]phenyl]-
• AKOS015853336
• MFCD08235044
• 874219-25-7
• H11705
• SCHEMBL2375625
• DTXSID90660233
• [4-fluoranyl-3-(2-hydroxyethylcarbamoyl)phenyl]boronic acid
• A842142
• FT-0688853
• {4-Fluoro-3-[(2-hydroxyethyl)carbamoyl]phenyl}boronic acid
• 4-Fluoro-3-[(2-hydroxyethyl)carbamoyl]benzeneboronic acid
• SB80344
• (4-Fluoro-3-((2-hydroxyethyl)carbamoyl)phenyl)boronicacid
• AGNPGTVSVSPBEX-UHFFFAOYSA-N
• 5-Borono-2-fluoro-N-(2-hydroxyethyl)benzamide
• CS-0174795
• BS-25825
• [4-fluoro-3-[(2-hydroxyethylamino)-oxomethyl]phenyl]boronic acid

• MDL： MFCD08235044
• Inchi： 1S/C9H11BFNO4/c11-8-2-1-6(10(15)16)5-7(8)9(14)12-3-4-13/h1-2,5,13,15-16H,3-4H2,(H,12,14)
• InChI Key： AGNPGTVSVSPBEX-UHFFFAOYSA-N
• SMILES： FC1=CC=C(B(O)O)C=C1C(NCCO)=O

Computed Properties

• Exact Mass: 227.07700
• Monoisotopic Mass: 227.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.8A^2

Experimental Properties

• Density: 1.39
• Melting Point: 89-91
• Refractive Index: 1.557
• PSA: 89.79000
• LogP: -1.38150

4-Fluoro-3-(2-hydroxyethylcarbamoyl)phenylboronic acid Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material Identification：
• Storage Condition：Keep cold

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-Fluoro-3-(2-hydroxyethylcarbamoyl)phenylboronic acid

Comprehensive Guide to 4-Fluoro-3-(2-hydroxyethylcarbamoyl)phenylboronic acid (CAS No. 874219-25-7)

4-Fluoro-3-(2-hydroxyethylcarbamoyl)phenylboronic acid (CAS No. 874219-25-7) is a specialized boronic acid derivative with significant applications in organic synthesis, pharmaceutical research, and material science. This compound, often referred to as a boronic acid building block, is gaining attention due to its unique chemical properties and versatility in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds. Researchers and industry professionals are increasingly exploring its potential in drug discovery, particularly in the development of targeted therapies and bioconjugation techniques.

The molecular structure of 4-Fluoro-3-(2-hydroxyethylcarbamoyl)phenylboronic acid features a fluorine substituent and a hydroxyethylcarbamoyl group, which enhance its reactivity and solubility in various solvents. These attributes make it a valuable intermediate for synthesizing complex molecules, such as aryl fluorides and boronate esters. Recent studies highlight its role in the design of PET radiotracers and fluorescent probes, aligning with the growing demand for advanced diagnostic tools in medical imaging.

In the context of green chemistry, this compound is also being investigated for its potential in catalytic processes and sustainable synthesis. With the rise of AI-driven drug discovery, computational chemists are leveraging its properties to predict novel enzyme inhibitors and receptor modulators. Additionally, its compatibility with high-throughput screening platforms makes it a candidate for fragment-based drug design, a trending approach in modern pharmacology.

From an industrial perspective, 4-Fluoro-3-(2-hydroxyethylcarbamoyl)phenylboronic acid is utilized in the production of advanced materials, such as OLEDs and conductive polymers. Its ability to form stable complexes with diols and other functional groups has sparked interest in sensor development, particularly for glucose detection and environmental monitoring. As the demand for smart materials grows, this compound is poised to play a pivotal role in next-generation technologies.

For researchers seeking reliable sources of CAS No. 874219-25-7, quality control and batch-to-batch consistency are critical considerations. Reputable suppliers often provide detailed analytical data, including HPLC purity and NMR spectra, to ensure compliance with stringent research standards. Furthermore, its storage conditions—typically under inert atmospheres at low temperatures—are essential to maintain its stability and reactivity over time.

In summary, 4-Fluoro-3-(2-hydroxyethylcarbamoyl)phenylboronic acid represents a cutting-edge tool in both academic and industrial settings. Its multifaceted applications, from medicinal chemistry to material science, underscore its importance in advancing scientific innovation. As interest in precision medicine and sustainable technologies continues to rise, this compound is likely to remain at the forefront of chemical research and development.